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Cat. No.: B151107 Get Quote

An In-Depth Technical Guide to the Commercial Availability and Application of 2-Chloro-5-
fluoropyridine-4-boronic acid

This guide provides a comprehensive technical overview of 2-Chloro-5-fluoropyridine-4-
boronic acid, a critical building block for professionals in research, chemical synthesis, and

drug development. We will delve into its commercial availability, key applications, handling

protocols, and a representative experimental workflow, grounding our discussion in established

scientific principles and field-proven insights.

Introduction: A Versatile Heterocyclic Building Block
2-Chloro-5-fluoropyridine-4-boronic acid (CAS No. 951677-47-7) has emerged as a

valuable heterocyclic intermediate, particularly in the synthesis of complex organic molecules.

[1][2][3] Its structure, featuring a pyridine ring substituted with chloro, fluoro, and boronic acid

moieties, offers multiple reaction sites, making it a versatile tool for medicinal chemists. The

boronic acid group is a cornerstone for Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-

winning methodology that is fundamental to modern drug discovery for its ability to efficiently

form carbon-carbon bonds.[4] The presence of halogen substituents further enhances its utility,

allowing for sequential and site-selective modifications. This guide offers an in-depth look at the

practical aspects of sourcing and utilizing this potent chemical scaffold.
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Accurate identification and understanding of a compound's physical properties are paramount

for its successful application and safe handling. Key identifiers and properties for 2-Chloro-5-
fluoropyridine-4-boronic acid are summarized below.

Property Value Source(s)

CAS Number 951677-47-7 [1][2][3][5]

Molecular Formula C₅H₄BClFNO₂ [5][6][7]

Molecular Weight 175.35 g/mol [5][6][7]

Appearance
Typically a solid

(powder/crystalline)
[7]

Storage Temperature
2-8°C or under -20°C in a

freezer
[2][5][8]

SMILES String OB(O)C1=CC(Cl)=NC=C1F [7]

InChI Key
JJHRCHRHBBOCGY-

UHFFFAOYSA-N
[7]

Commercial Availability and Sourcing
2-Chloro-5-fluoropyridine-4-boronic acid is readily available from a variety of specialized

chemical suppliers, catering to both research and bulk quantity needs. The accessibility of this

reagent facilitates its integration into diverse research and development pipelines. When

selecting a supplier, researchers should consider not only cost but also purity, available

quantities, and the quality of accompanying documentation such as Certificates of Analysis

(CoA) and Safety Data Sheets (SDS).
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Supplier Available Quantities Notes

Frontier Specialty Chemicals 250 mg Offers fast global shipping.[1]

AOBChem USA 5g, 10g, 25g, 100g

Provides stock information for

both USA and China

warehouses.[8]

Sigma-Aldrich (Merck) Varies
A major global supplier for

research chemicals.[7]

ChemicalBook Varies
Acts as a directory for various

global suppliers.[3][9]

Shenzhen Regent

Biochemistry
Milligram to Gram scale

Offers custom formulations

and global delivery.[2]

Note: Pricing and availability are subject to change. It is recommended to contact suppliers

directly for current information.

The Role of Boronic Acids in Modern Drug
Discovery
Boronic acids and their derivatives have become indispensable in medicinal chemistry.[10] The

initial perception of boron-containing compounds as potentially toxic has been largely

overcome, especially following the FDA approval of drugs like Bortezomib (Velcade®), a

proteasome inhibitor for treating multiple myeloma.[10][11] This paradigm shift has spurred

immense interest in boronic acids as pharmacophores.[11][12][13]

The utility of 2-Chloro-5-fluoropyridine-4-boronic acid lies in its function as a key

intermediate. It enables the introduction of the 2-chloro-5-fluoropyridinyl moiety into target

molecules. This scaffold is of high interest because halogenated pyridines are prevalent in

pharmaceuticals and agrochemicals, often enhancing metabolic stability, binding affinity, or

other pharmacokinetic properties.[14]

Key Applications Include:
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Suzuki-Miyaura Cross-Coupling: The primary application is to couple the pyridine ring with

various aryl or heteroaryl halides, creating complex biaryl structures that are common in drug

candidates.[4]

Fragment-Based Drug Discovery (FBDD): This compound can serve as a valuable fragment

for screening against biological targets.

Synthesis of Bioactive Compounds: The 2-chloro-5-fluoropyridine core is found in molecules

developed as potential anticancer and antibacterial agents.[14]

Experimental Protocol: A Representative Suzuki-
Miyaura Coupling Reaction
To illustrate the practical application of 2-Chloro-5-fluoropyridine-4-boronic acid, this section

provides a detailed, self-validating protocol for a standard Suzuki-Miyaura cross-coupling

reaction. The causality behind each step is explained to ensure both reproducibility and a

deeper understanding of the reaction mechanism.

Reaction: Coupling of 2-Chloro-5-fluoropyridine-4-boronic acid with a generic Aryl Bromide

(Ar-Br).

1. Add Reactants:
- Aryl Bromide (1.0 eq)
- Boronic Acid (1.2 eq)

- Pd Catalyst (e.g., Pd(dppf)Cl2, 0.05 eq)
- Base (e.g., K2CO3, 2.0 eq)

- Solvent (e.g., Dioxane/Water)

2. Reaction Setup:
- Inert Atmosphere (N2/Ar)

- Heat to 80-100 °C

Assemble 3. Monitor Progress:
- TLC / LC-MS

Stir for 2-12h
4. Aqueous Workup:

- Cool to RT
- Dilute with Water

- Extract with Organic Solvent (e.g., EtOAc)

Upon Completion
5. Purification:

- Dry Organic Layer (Na2SO4)
- Concentrate in vacuo

- Column Chromatography

Isolate Crude 6. Final Product:
- Characterize (NMR, MS)

Isolate Pure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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